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Compound of Interest

Compound Name: 3-Methoxy-2-methylbenzaldehyde

Cat. No.: B112791

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular characteristics is fundamental. This technical guide provides an in-
depth look at the molecular weight and formula of 3-Methoxy-2-methylbenzaldehyde, a key
aromatic aldehyde.

Core Molecular Data

The essential molecular details of 3-Methoxy-2-methylbenzaldehyde are summarized below,
providing a clear and concise overview of its fundamental properties.

Property Value

Molecular Formula C9H1002[1][2][3]

Molecular Weight 150.17 g/mol [1][2][3]
Isomeric SMILES CC1=C(C=CC=C10C)C=0I1]
CAS Number 56724-03-9[2][3]

Experimental Determination of Molecular Properties

The determination of the molecular weight and formula of a compound like 3-Methoxy-2-
methylbenzaldehyde typically involves a combination of mass spectrometry and elemental
analysis.
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Mass Spectrometry Protocol:

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent, such as methanol or acetonitrile.

 lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using techniques like Electrospray lonization (ESI) or Electron Impact (El).

e Mass Analysis: The ionized molecules are then separated based on their mass-to-charge
ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The detector records the abundance of each ion at a specific m/z value,
generating a mass spectrum. The peak corresponding to the molecular ion (M+) or a
protonated/adducted molecule provides the molecular weight.

Elemental Analysis Protocol:

o Combustion: A precisely weighed sample of the compound is combusted in a furnace with an
excess of oxygen.

o Gas Separation: The combustion products (CO2, H20, etc.) are passed through a series of
absorbent traps or a gas chromatography column to separate them.

e Quantification: The amount of each gas is measured, allowing for the determination of the
percentage of each element (carbon, hydrogen, oxygen) in the original sample.

o Formula Calculation: The empirical formula is calculated from the elemental percentages,
and in conjunction with the molecular weight from mass spectrometry, the molecular formula
is determined.

Logical Workflow for Compound Identification

The process of characterizing a chemical compound follows a logical progression from initial
analysis to final structure elucidation. The following diagram illustrates a typical workflow.
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Caption: Workflow for Chemical Compound Identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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